Ethyl Vinyl Ether

• CAS No.: 109-92-2
• Product Name: Ethyl Vinyl Ether
• Molecular Formula: CH2=CHOCH2CH3; C4H8O; C4H8O
• Molecular Weight: 72.11 g/mol
• IUPAC Name: ethenoxyethane
• Standard InChI: InChI=1S/C4H8O/c1-3-5-4-2/h3H,1,4H2,2H3
• Standard InChIKey: FJKIXWOMBXYWOQ-UHFFFAOYSA-N
• SMILES: CCOC=C
• Canonical SMILES: CCOC=C
• Boiling Point: 96 °F at 760 mm Hg (USCG, 1999); 35.5 °C; 36 °C
• Colorform: Colorless liquid; Ether-like odo
• Density: 0.7589 at 68 °F (USCG, 1999); 0.7589 at 20 °C; Relative density (water = 1): 0.8
• Flash Point: less than -50 °F (USCG, 1999); < -50 °F (< -46 °C) /closed cup/
• Melting Point: -175 °F (USCG, 1999); -115.8 °C; -115 °C
• Physical Description: Vinyl ethyl ether appears as a clear colorless low-boiling liquid (35-36°C) with an ether-like odor. Flash point below -50°F. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a container, the container may rupture violently. Less dense than water and slightly soluble in water. Hence floats on water. Vapors are heavier than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Vinyl ethyl ether appears as a clear colorless low-boiling liquid (35-36°C) with an ether-like odor. Flash point below -50°F. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a container, the container may rupture violently. Less dense than water and slightly soluble in water. Hence floats on water. Vapors are heavier than air.
• Shelf Life: Stable under recommended storage conditions. Contains the following stabilizer(s): N,N-Diethylaniline (0.1 %).
• Solubility: In water, 7800 mg/L at 25 °C; In water, 10000 mg/L at 37 °C; Slightly soluble in carbon tetrachloride; soluble in ethanol; miscible in ether; Solubility in water, g/l at 15 °C: 8.3 (slightly soluble)
• Synonyms: 1-Ethoxyethene; 1-Ethoxyethylene; EVE; Ethoxyethene; Ethoxyethylene; Ethyl Vinyl Ether; Ethyloxyethene; NSC 8405; Vinamar; Vinyl Ethyl Ether; [(Ethenyl)oxy]ethane; [(Vinyl)oxy]ethane
• Vapor Density: 2.5 (Air = 1); Relative vapor density (air = 1): 2.5
• Vapor Pressure: 510.98 mmHg; 515 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 56
• PubChem Compound: 8023
• Last Modified: Nov 11 2021